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Compound of Interest

Compound Name: 2-Hexyl-1-decanol

Cat. No.: B030547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Hexyl-1-decanol in various organic solvents. The information contained herein is intended to

support research, development, and formulation activities where 2-Hexyl-1-decanol is utilized

as a solvent, emollient, or chemical intermediate.

Core Concepts
2-Hexyl-1-decanol is a branched-chain fatty alcohol with the chemical formula C16H34O. Its

molecular structure, featuring a long hydrocarbon chain, renders it hydrophobic and thus

generally insoluble in water but soluble in many organic solvents.[1][2][3] The principle of "like

dissolves like" is central to understanding its solubility profile; it is most soluble in solvents of

similar polarity.

Quantitative Solubility Data
The following table summarizes the quantitative solubility of 2-Hexyl-1-decanol in a range of

organic solvents at 25°C. This data is essential for formulating solutions, predicting miscibility,

and designing extraction processes.
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Solvent Chemical Formula Solubility (g/L) at 25°C[4]

Acetone C3H6O 12396.55

Acetonitrile C2H3N 3100.21

n-Butanol C4H10O 7190.14

sec-Butanol C4H10O 6874.29

n-Butyl acetate C6H12O2 11406.16

Chloroform CHCl3 8066.34

Cyclohexane C6H12 7462.58

1,2-Dichloroethane C2H4Cl2 8257.73

Dichloromethane CH2Cl2 8357.87

Dimethylformamide (DMF) C3H7NO 5560.3

Dimethyl sulfoxide (DMSO) C2H6OS 6486.38

1,4-Dioxane C4H8O2 7590.43

Ethanol C2H6O 5385.5

Ethyl acetate C4H8O2 9337.87

n-Heptane C7H16 3312.26

n-Hexane C6H14 3737.39

Isobutanol C4H10O 5892.21

Isopentanol C5H12O 6847.73

Isopropanol C3H8O 8522.4

Methanol CH3OH 2211.83

n-Octanol C8H18O 1788.03

n-Pentanol C5H12O 3580.49

n-Propanol C3H8O 6594.56
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Tetrahydrofuran (THF) C4H8O 17439.74

Toluene C7H8 2395.57

Note: The data is sourced from Scent.vn and is presented as reported.

Based on qualitative assessments, 2-Hexyl-1-decanol is also described as sparingly soluble in

benzene and chloroform, and slightly soluble in methanol.[5][6][7] It is confirmed to be soluble

in alcohol.[8]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a substance in a solvent.[9][10] This method involves equilibrating

a surplus of the solute with the solvent over a defined period and then measuring the

concentration of the solute in the saturated solution.

Materials and Equipment
2-Hexyl-1-decanol (solute)

Organic solvent of interest

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Volumetric flasks and pipettes
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Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector - GC-FID, or High-Performance Liquid Chromatography - HPLC)

Procedure
Preparation of Supersaturated Solution: Add an excess amount of 2-Hexyl-1-decanol to a

known volume of the selected organic solvent in a sealed vial. The excess is crucial to

ensure that a saturated solution is achieved.

Equilibration: Place the vials in a constant temperature shaker set to the desired temperature

(e.g., 25°C). Agitate the samples for a sufficient period to allow the system to reach

equilibrium. For thermodynamic solubility, this can take 24 hours or longer.[1][11]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to let the undissolved 2-Hexyl-1-decanol settle. Subsequently, centrifuge the

vials at a high speed to ensure complete separation of the excess solute from the saturated

solution.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant (the saturated

solution) using a pipette. To remove any remaining undissolved micro-particles, filter the

aliquot through a chemically inert syringe filter into a clean vial.

Quantification:

Prepare a series of standard solutions of 2-Hexyl-1-decanol in the same solvent with

known concentrations.

Develop a calibration curve by analyzing the standard solutions using a suitable analytical

method (e.g., GC-FID or HPLC).

Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the range of the calibration curve.

Analyze the diluted sample and determine the concentration of 2-Hexyl-1-decanol from

the calibration curve.
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Data Reporting: Calculate the original concentration of 2-Hexyl-1-decanol in the saturated

solution, accounting for the dilution factor. Report the solubility in appropriate units, such as

g/L or mol/L, at the specified temperature.

Visualized Experimental Workflow
The following diagram illustrates the key steps of the shake-flask method for determining the

solubility of 2-Hexyl-1-decanol.
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Workflow for the Shake-Flask Solubility Determination Method.
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This guide provides a foundational understanding of the solubility of 2-Hexyl-1-decanol in
organic solvents, supported by quantitative data and a detailed experimental protocol. This

information is critical for scientists and professionals in the pharmaceutical and chemical

industries to effectively formulate products and design chemical processes involving this

versatile fatty alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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